Cas no 2228707-77-3 (methyl 2-chloro-4-(1H-pyrazol-4-yl)benzoate)

• Product Name: methyl 2-chloro-4-(1H-pyrazol-4-yl)benzoate
• CAS No: 2228707-77-3
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 5999119
• PubChem ID: 165692482
• Update Time: 2025-05-23

methyl 2-chloro-4-(1H-pyrazol-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-(1H-pyrazol-4-yl)benzoate
• 2228707-77-3
• EN300-1994764

• Inchi： 1S/C11H9ClN2O2/c1-16-11(15)9-3-2-7(4-10(9)12)8-5-13-14-6-8/h2-6H,1H3,(H,13,14)
• InChI Key： DAVMTJJXJIPYNS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=NNC=1

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Additional information on methyl 2-chloro-4-(1H-pyrazol-4-yl)benzoate

Introduction to Methyl 2-Chloro-4-(1H-Pyrazol-4-Yl)Benzoate (CAS No. 2228707-77-3)

Methyl 2-chloro-4-(1H-pyrazol-4-yl)benzoate, with the CAS registry number 2228707-77-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoic acid esters, featuring a methyl group attached to the benzoate moiety. The presence of a chlorine atom at the 2-position and a pyrazole ring at the 4-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of methyl 2-chloro-4-(1H-pyrazol-4-yl)benzoate typically involves multi-step organic reactions, often employing Friedel-Crafts acylation or other electrophilic aromatic substitution techniques. The incorporation of the pyrazole ring is particularly intriguing, as it can be synthesized through various methods, including the Paal-Knorr synthesis or by cyclization of suitable precursors. Recent advancements in catalytic methods have further streamlined the synthesis process, enhancing yield and purity.

One of the most notable aspects of this compound is its potential in drug discovery. The pyrazole moiety is known for its ability to act as a hydrogen bond donor or acceptor, which can significantly influence bioavailability and pharmacokinetics. Recent studies have explored its role as a lead compound in developing novel anti-inflammatory agents. For instance, research published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in inflammation-related diseases.

In addition to its pharmacological applications, methyl 2-chloro-4-(1H-pyrazol-4-yl)benzoate has found utility in material science. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics. A study conducted by researchers at the University of California revealed that thin films of this compound exhibit promising semiconducting properties, potentially applicable in flexible electronics and optoelectronic devices.

The electronic properties of this compound are further influenced by its conjugated system, which extends across the benzene ring and into the pyrazole moiety. This extended conjugation not only enhances its stability but also contributes to its optical properties. Recent spectroscopic studies have detailed its UV-vis absorption spectrum, revealing strong absorbance bands in the visible region, which could be exploited in dye-sensitized solar cells.

From an environmental standpoint, understanding the degradation pathways of methyl 2-chloro-4-(1H-pyrazol-4-yl)benzoate is crucial for assessing its ecological impact. Research indicates that under aerobic conditions, this compound undergoes microbial degradation via hydrolysis and oxidation mechanisms. However, further studies are required to fully characterize its environmental fate and toxicity profile.

In conclusion, methyl 2-chloro-4-(1H-pyrazol-4-Yl)benzoate (CAS No. 2228707-77-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing modern science and technology.